Cas no 2098077-86-0 (3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine)
3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine is a bicyclic amine compound featuring a unique heterocyclic structure combining oxygen and nitrogen within a rigid framework. Its constrained geometry enhances stereochemical control, making it valuable in medicinal chemistry and drug development. The presence of both amine and ether functionalities allows for versatile reactivity, facilitating its use as a building block in the synthesis of bioactive molecules. The bicyclic scaffold contributes to improved metabolic stability and binding affinity in target interactions. This compound is particularly useful in the design of CNS-active agents and enzyme inhibitors, where its structural rigidity can optimize pharmacokinetic properties.
![3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine structure](https://www.kuujia.com/scimg/cas/2098077-86-0x500.png)
2098077-86-0 structure
Product name:3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine
CAS No:2098077-86-0
MF:C5H10N2O
MW:114.145700931549
CID:5047125
3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-oxa-6-azabicyclo[3.1.1]heptan-6-amine
- 3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine
-
- Inchi: 1S/C5H10N2O/c6-7-4-1-5(7)3-8-2-4/h4-5H,1-3,6H2
- InChI Key: ACRBQIJKBFHFMF-UHFFFAOYSA-N
- SMILES: O1CC2CC(C1)N2N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 96.6
- XLogP3: -0.6
- Topological Polar Surface Area: 38.5
3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1907-4801-2.5g |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
Life Chemicals | F1907-4801-5g |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
Life Chemicals | F1907-4801-10g |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 95%+ | 10g |
$1684.0 | 2023-09-07 | |
Life Chemicals | F1907-4801-1g |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
Life Chemicals | F1907-4801-0.5g |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
TRC | O234471-1g |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 1g |
$ 570.00 | 2022-06-02 | ||
Life Chemicals | F1907-4801-0.25g |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
TRC | O234471-100mg |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 100mg |
$ 95.00 | 2022-06-02 | ||
TRC | O234471-500mg |
3-oxa-6-azabicyclo[3.1.1]heptan-6-amine |
2098077-86-0 | 500mg |
$ 365.00 | 2022-06-02 |
3-Oxa-6-azabicyclo[3.1.1]heptan-6-amine Related Literature
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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